4-Chloro-2-fluoro-3-methoxyphenylacetic acid
Overview
Description
“4-Chloro-2-fluoro-3-methoxyphenylacetic acid” is a compound that contains a phenyl ring which is substituted with a chlorine atom, a fluorine atom, and a methoxy group. It also contains a carboxylic acid group attached to the phenyl ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the chlorine, fluorine, and methoxy groups onto a phenyl ring, followed by the attachment of the acetic acid group. The exact methods would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would consist of a phenyl ring with the chlorine atom, fluorine atom, and methoxy group attached at the 4th, 2nd, and 3rd positions respectively. The acetic acid group would be attached to the phenyl ring .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would likely involve the functional groups present on the phenyl ring. For example, the chlorine and fluorine atoms could potentially be replaced with other groups in a substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present on the phenyl ring. For example, the presence of the chlorine, fluorine, and methoxy groups could affect its polarity, solubility, and reactivity .Scientific Research Applications
Fluorimetric Analysis in Brain Tissue
Sharman (1963) developed a fluorimetric method for estimating 4-hydroxy-3-methoxyphenylacetic acid (homovanillic acid), applying it to normal brain tissue. This study demonstrated the presence of homovanillic acid in the caudate nucleus of various animal species, highlighting the compound's potential use in neuroscientific research (Sharman, 1963).
Analytical Techniques in Clinical Chemistry
Morrisey and Shihabi (1979) described a method for assaying urinary 4-hydroxy-3-methoxyphenylacetic acid, using liquid chromatography with electrochemical detection. This technique is significant for diagnosing conditions like neuroblastoma, pheochromocytoma, and Parkinson's disease, where elevated levels of this compound are observed (Morrisey & Shihabi, 1979).
Fluorescence Quenching Studies
Research by Geethanjali, Nagaraja, and Melavanki (2015) on 4-fluoro-2-methoxyphenyl boronic acid, a derivative of 4-Chloro-2-fluoro-3-methoxyphenylacetic acid, studied its fluorescence quenching at room temperature. This study is essential for understanding the photophysical properties of such compounds (Geethanjali, Nagaraja, & Melavanki, 2015).
Drug Metabolism and Pharmacokinetics
Fujita et al. (1983) discussed a liquid-chromatographic assay for urinary acids including 4-hydroxy-3-methoxyphenylacetic acid, essential for understanding the metabolism and excretion of related drugs (Fujita, Maruta, Ito, & Nagatsu, 1983).
Novel Synthesis Approaches
Zhu Jin-tao (2011) presented a novel synthetic method for 4-methoxyphenylacetic acid, demonstrating the potential for more efficient production of related compounds (Zhu Jin-tao, 2011).
Future Directions
properties
IUPAC Name |
2-(4-chloro-2-fluoro-3-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFO3/c1-14-9-6(10)3-2-5(8(9)11)4-7(12)13/h2-3H,4H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISTHAWLIXVWDQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301251095 |
Source
|
| Record name | 4-Chloro-2-fluoro-3-methoxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301251095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1323955-64-1 |
Source
|
| Record name | 4-Chloro-2-fluoro-3-methoxybenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1323955-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-fluoro-3-methoxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301251095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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